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Compound of Interest

Compound Name:
2-(2-Bromophenyl)azepane

hydrochloride

CAS No.: 1177340-54-3

Cat. No.: B1286184

Get Quote

Executive Summary: The "Seven-Membered"
Advantage
In the landscape of nitrogen heterocycles, the azepane (7-membered) ring represents a critical

"scaffold hop" from the ubiquitous piperidine (6-membered) and pyrrolidine (5-membered)

systems.[1][2] 2-(2-Bromophenyl)azepane hydrochloride is a high-value building block,

primarily used to introduce conformational flexibility and altered metabolic profiles into CNS-

active drug candidates.

This guide serves two purposes:

Interpret the Certificate of Analysis (CoA): Defining critical quality attributes (CQAs) for this

specific salt form.

Comparative Performance: Evaluating this scaffold against its 5- and 6-membered analogs

to justify its selection in lead optimization.
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Certificate of Analysis (CoA) Deep Dive
A standard CoA for this compound must validate three pillars: Identity, Purity, and

Stoichiometry.

Table 1: Critical Quality Attributes (CQA) &
Specifications

Test Parameter
Specification
(Research Grade)

Specification (GMP
Grade)

Why It Matters

Appearance
White to off-white

solid

White crystalline

powder

The HCl salt should

be solid. Yellowing

indicates oxidation of

the amine or free

bromine liberation.

Purity (HPLC) 97.0% 99.0%

Impurities (likely

regioisomers or des-

bromo analogs) can

skew biological assay

IC50 values.

1H-NMR Conforms to structure
Conforms + Residual

Solvent quantification

Verifies the 2-position

substitution and the

integrity of the

azepane ring.

Chloride Content

13.0%

1.0% (Theoretical:

~12.2%)

12.2%

0.5%

Confirms mono-

hydrochloride salt

formation. Excess Cl

suggests trapped HCl

gas.

Water (KF) 1.0% 0.5%

Azepane salts can be

hygroscopic. High

water content alters

molecular weight

calculations for

dosing.
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Analytical Interpretation: The NMR Fingerprint
The 7-membered ring creates a distinct NMR signature compared to piperidines.

Aromatic Region (7.0–7.6 ppm): Look for the 4-proton pattern typical of ortho-substitution.

The bromine at the ortho position deshields the adjacent proton.

The Chiral Center (4.5–5.0 ppm): The methine proton at C2 (adjacent to Nitrogen and the

Phenyl ring) will appear as a distinct doublet of doublets (dd) or multiplet, significantly

downfield due to the electron-withdrawing phenyl ring and ammonium cation.

Ring Methylene Envelope (1.6–2.2 ppm): Unlike the sharp chair-conformation signals of

piperidine, azepane protons often appear as broad, complex multiplets due to rapid ring

inversion (pseudorotation).

Comparative Analysis: Selecting the Right Scaffold
Why choose the 7-membered 2-(2-Bromophenyl)azepane over its popular analogs?

Comparison 1: Ring Size & Physicochemical Properties
The choice of ring size dramatically affects Lipophilicity (LogP) and Conformational Entropy.

Feature Pyrrolidine (5-Ring) Piperidine (6-Ring) Azepane (7-Ring)

Conformation Rigid Envelope Rigid Chair Flexible Twist-Chair

LogP Trend Low Medium

High (More

hydrophobic surface

area)

Metabolic Liability -oxidation -oxidation
Ring contraction / N-

oxidation

Receptor Fit Tight pockets Standard pockets
Accommodates

"induced fit" pockets

Synthesis Cost Low (Chiral pool) Low (Hydrogenation)
High (Ring expansion

required)
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Scientist's Insight: Use the Azepane scaffold when your Piperidine lead is too polar or lacks

potency due to rigid steric clashes. The Azepane ring's flexibility allows the phenyl group to

adopt unique vector orientations in the binding pocket.

Comparison 2: Salt Form vs. Free Base
The Hydrochloride (HCl) form is the industry standard for this compound, but understanding the

Free Base is crucial for synthesis.

HCl Salt:

Pros: Solid, stable at room temperature, non-volatile, water-soluble for biological assays.

Cons: Must be "freed" (neutralized) before use in palladium-catalyzed cross-coupling

(Buchwald-Hartwig) to prevent catalyst poisoning.

Free Base:

Pros: Reactive species for nucleophilic substitution.

Cons: Likely a viscous oil, prone to oxidation (N-oxide formation), absorbs CO2 from air to

form carbamates.

Experimental Protocols
Protocol A: Validating Purity via HPLC
Standard reverse-phase method to separate the product from the des-bromo impurity.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: Acetonitrile (MeCN).

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 210 nm (Amine absorption) and 254 nm (Phenyl absorption).
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Success Criteria: Main peak retention time ~6.5 min. No secondary peak >1% area.

Protocol B: "Free-Basing" for Synthesis
Critical step before using this compound in Buchwald-Hartwig amination.

Dissolution: Suspend 1.0 g of 2-(2-Bromophenyl)azepane HCl in 10 mL of Dichloromethane

(DCM).

Neutralization: Add 10 mL of saturated aqueous Sodium Bicarbonate (NaHCO3).

Extraction: Stir vigorously for 10 minutes until the solid dissolves and the organic layer

clarifies.

Separation: Collect the DCM layer. Extract aqueous layer once more with 5 mL DCM.

Drying: Dry combined organics over anhydrous Sodium Sulfate (Na2SO4).

Concentration: Evaporate solvent in vacuo at <40°C.

Result: Colorless to pale yellow oil (Free Base). Use immediately.

Visualizations & Workflows
Diagram 1: Analytical Logic Flow
This diagram illustrates the decision tree for validating the CoA data before releasing the

compound for biological screening.
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Sample Receipt:
2-(2-Bromophenyl)azepane HCl

Visual Inspection
(White Solid?)
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(Water/DMSO)

HPLC-UV Analysis
(Purity > 97%?)

1H-NMR Spectroscopy
(Identity & Residual Solvents)

If Pass

REJECT
(Purify/Discard)

If Fail
Chloride Titration
(Stoichiometry)

Decision Gate

Any Fail

RELEASE
(For Screening)

All Pass

Click to download full resolution via product page

Caption: Quality Control workflow ensuring batch consistency before biological application.
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Diagram 2: Synthetic Utility & Scaffold Hopping
Visualizing how this building block fits into the broader drug discovery context compared to its

analogs.
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Caption: The Azepane scaffold offers a unique structural vector via ring expansion synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Certificate of Analysis & Comparison Guide: 2-(2-
Bromophenyl)azepane hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286184/docs#certificate-of-analysis-comparison-
guide-2-2-bromophenyl-azepane-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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